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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300

Disclaimer: This technical guide focuses on 4,8-Dimethyldecanal (CAS Number: 75983-36-7).
Information regarding the specifically requested "4,5-Dimethyldecanal” is not readily available
in public scientific literature. 4,8-Dimethyldecanal is a structurally related and well-documented
compound, known primarily for its role as an aggregation pheromone in the red flour beetle,
Tribolium castaneum.

Chemical Identity and Properties

4,8-Dimethyldecanal is a branched-chain aliphatic aldehyde. Its structure and basic chemical
information are summarized below.

Property Value

CAS Number 75983-36-7
Molecular Formula C12H240

Molecular Weight 184.32 g/mol
IUPAC Name 4,8-dimethyldecanal
Synonyms DMD cpd

Biological Significance: Aggregation Pheromone

4,8-Dimethyldecanal is the primary aggregation pheromone produced by male red flour beetles
(Tribolium castaneum).[1] This semiochemical attracts both male and female beetles, playing a
crucial role in foraging and mating behaviors.[2][3] The natural pheromone is a blend of four
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stereoisomers, with the (4R,8R)-isomer exhibiting the strongest biological activity, identical to
the natural pheromone.[4]

The presence of 4,8-dimethyldecanal can influence other behaviors as well. For instance, it has
been shown to significantly shorten the duration of death feigning (thanatosis), an anti-predator
defense mechanism, in T. castaneum.[2][3][5][6] This suggests that the chemical signal for
aggregation and potential mating opportunities can override defensive behaviors.

Biosynthesis

Studies have demonstrated that 4,8-dimethyldecanal is biosynthesized in T. castaneum through
the fatty acid pathway, rather than the mevalonate pathway for terpenes.[1][7] This was
determined through experiments using pathway inhibitors and isotopic labeling. The production
of the pheromone was inhibited by 2-octynoic acid (a fatty acid pathway inhibitor) but not by
mevastatin (a mevalonate pathway inhibitor).[1][7] Furthermore, feeding beetles with 13C-
labeled acetate and propionate resulted in their incorporation into the 4,8-dimethyldecanal
molecule.[1][7]

The proposed biosynthetic pathway involves a sequence of acetate and propionate units: Ac-
Pr-Ac-Pr-Ac.[1][7]
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Caption: Biosynthetic pathway of 4,8-Dimethyldecanal in Tribolium castaneum.

Chemical Synthesis

Several synthetic routes to 4,8-dimethyldecanal and its various stereoisomers have been
developed. A common strategy involves the coupling of two chiral building blocks. One notable
synthesis utilizes (S)- and (R)-2-methyloxirane as chiral sources.[4][8] The key steps in this
synthesis are outlined below.
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Chiral Building Block Preparation
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Caption: General workflow for the synthesis of 4,8-Dimethyldecanal stereoisomers.

Experimental Protocols
Biosynthesis Pathway Determination

Obijective: To determine whether 4,8-dimethyldecanal is synthesized via the fatty acid or
mevalonate pathway.
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Methodology:
e Inhibitor Studies:

o Male Tribolium castaneum beetles are fed a diet of flour treated with either mevastatin
(mevalonate pathway inhibitor) or 2-octynoic acid (fatty acid pathway inhibitor) at various
concentrations.

o A control group is fed untreated flour.
o Volatiles, including 4,8-dimethyldecanal, are collected from the beetles after a set period.

o The amount of 4,8-dimethyldecanal produced is quantified by gas chromatography-mass
spectrometry (GC-MS).[1][7]

* |sotopic Labeling:

o Beetles are fed flour treated with 3C-labeled precursors, such as [1-3C]acetate and [1-
13C]propionate.

o Volatiles are collected and analyzed by GC-MS to determine the incorporation of the 13C
label into the 4,8-dimethyldecanal molecule.[1][7]

Behavioral Assay: Death Feigning

Objective: To assess the effect of 4,8-dimethyldecanal on the duration of death feigning in

Tribolium castaneum.
Methodology:
« Individual beetles are placed in a petri dish.

» Death feigning is induced by a standardized stimulus, such as a gentle touch with a fine
brush.

e Immediately after the onset of immobility, a filter paper disc treated with a known
concentration of synthetic 4,8-dimethyldecanal is placed near the beetle.
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e Acontrol group is exposed to a filter paper disc treated with the solvent only.

e The duration of death feigning (time until the beetle resumes movement) is recorded for both
groups.

o Statistical analysis is performed to compare the durations between the treatment and control
groups.[2][3]

Quantitative Data

Synthesis Step Reactants Product Yield Reference
(S)-10 (tosylate) (5R,9R)-5,9-
Coupling and (R)-11 dimethylundec-1- 80% [8]
(Grignard) ene
. Mean Duration
Behavioral
Treatment of Death p-value Reference
Assay - .
Feigning (min)
o 4,8-
Death Feigning ] ~40 <0.05 [6]
Dimethyldecanal
Death Feigning Control (Solvent)  ~60 <0.05 [6]

Conclusion

4,8-Dimethyldecanal is a vital semiochemical for Tribolium castaneum, mediating key social
behaviors. Its biosynthesis through the fatty acid pathway has been clearly elucidated, and
various synthetic routes provide access to this molecule for further research and potential
applications in pest management. The influence of this pheromone on complex behaviors like
death feigning highlights the intricate interplay between chemical communication and survival
strategies in insects. Further research into the specific receptors and neural pathways involved
in the perception of 4,8-dimethyldecanal will provide deeper insights into insect
chemosensation and behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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